Cas no 2229551-01-1 (tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2229551-01-1
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5979366
• PubChem ID: 165828447
• Update Time: 2025-07-01

tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate
• EN300-1898400
• 2229551-01-1

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(18)16-9-14(4,5)7-6-10(16)11(17)8-15/h10H,6-9,15H2,1-5H3
• InChI Key： ZSPMLNBAOLIAQS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(CN)=O)CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229551-01-1)

Tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2229551-01-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an aminoacetyl side chain, and a dimethylpiperidine core, contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in piperidine-based compounds due to their role as key pharmacophores in the development of drugs targeting various diseases. The tert-butyl group in tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate enhances the stability of the molecule and influences its solubility and metabolic pathways. The aminoacetyl side chain introduces a reactive site that can participate in further chemical modifications, making it a valuable intermediate in drug synthesis. The dimethylpiperidine core is known for its ability to interact with biological targets, thereby modulating physiological processes.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Recent studies have highlighted the importance of piperidine derivatives in addressing unmet medical needs. For instance, researchers have explored the use of piperidine-based compounds in the treatment of neurological disorders, where their ability to cross the blood-brain barrier and interact with central nervous system receptors makes them particularly promising. The specific modifications present in tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate may enhance its efficacy and selectivity for these targets.

The synthesis of CAS No. 2229551-01-1 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The tert-butyl group is typically introduced via alkylation reactions, while the aminoacetyl side chain is incorporated through amide bond formation. The dimethylpiperidine core is often synthesized using cyclization reactions that exploit the reactivity of functional groups such as amines and carboxylic acids. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity.

The biological activity of tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate has been extensively studied in vitro and in vivo. Preclinical research has demonstrated its potential as a modulator of various biological pathways. For example, studies have shown that this compound can interact with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. These findings suggest that it may have therapeutic applications in conditions such as chronic pain syndromes, neurodegenerative diseases, and inflammatory disorders.

The pharmacokinetic properties of this compound are also of great interest. The presence of the tert-butyl group influences its metabolic stability, while the polar nature of the aminoacetyl side chain affects its solubility in biological fluids. These factors are critical for determining how effectively the compound can reach its target sites within the body. Additionally, studies on drug metabolism have revealed insights into how this molecule is processed by enzymes such as cytochrome P450 oxidases, which can provide valuable information for optimizing its therapeutic use.

In conclusion, tert-butyl 2-(2-aminoacetyl)-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2229551-01-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and potential applications, this compound is likely to play an important role in addressing some of today's most challenging medical conditions.